Cas no 2229571-09-7 (3-amino-1-(5-nitrofuran-2-yl)propan-1-one)

• Product Name: 3-amino-1-(5-nitrofuran-2-yl)propan-1-one
• CAS No: 2229571-09-7
• MF: C₇H₈N₂O₄
• MW: 184.149421691895
• CID: 6085318
• PubChem ID: 165688945
• Update Time: 2025-05-20

3-amino-1-(5-nitrofuran-2-yl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 3-amino-1-(5-nitrofuran-2-yl)propan-1-one
• 2229571-09-7
• EN300-1813885

• Inchi： 1S/C7H8N2O4/c8-4-3-5(10)6-1-2-7(13-6)9(11)12/h1-2H,3-4,8H2
• InChI Key： JUMRJCGBPOJLSZ-UHFFFAOYSA-N
• SMILES： O1C(=CC=C1C(CCN)=O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 184.04840674g/mol
• Monoisotopic Mass: 184.04840674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 102Ų

Additional information on 3-amino-1-(5-nitrofuran-2-yl)propan-1-one

Comprehensive Guide to 3-amino-1-(5-nitrofuran-2-yl)propan-1-one (CAS No. 2229571-09-7): Properties, Applications, and Market Insights

3-amino-1-(5-nitrofuran-2-yl)propan-1-one (CAS No. 2229571-09-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This nitrofuran derivative is characterized by its unique molecular structure, combining a 5-nitrofuran moiety with an amino-propanone group. Researchers are particularly interested in its potential as a building block for novel drug candidates, given the known biological activity of nitrofuran-containing compounds.

The compound's chemical properties make it valuable for various synthetic applications. With a molecular weight of 198.17 g/mol, this yellow to orange crystalline powder demonstrates moderate solubility in polar organic solvents. Its nitrofuran core contributes to its distinctive electronic properties, while the amino group provides a reactive site for further chemical modifications. These characteristics have led to its exploration in medicinal chemistry, particularly in the development of targeted therapeutic agents.

Recent studies have focused on the pharmacological potential of 3-amino-1-(5-nitrofuran-2-yl)propan-1-one. The nitrofuran group is known to exhibit antimicrobial properties, and researchers are investigating whether this derivative could serve as a precursor for new antibiotic formulations. This aligns with current global health priorities addressing antimicrobial resistance (AMR), a critical challenge recognized by the World Health Organization. The compound's structural features suggest possible activity against resistant bacterial strains, though extensive clinical evaluation would be required.

In synthetic chemistry, CAS 2229571-09-7 serves as a versatile intermediate. Its reactive amino and carbonyl groups allow for diverse transformations, making it valuable for constructing more complex molecular architectures. Pharmaceutical chemists utilize this compound in the synthesis of potential drug candidates, particularly those targeting infectious diseases and certain chronic conditions. The growing demand for novel therapeutic agents has increased interest in such specialized intermediates.

The market dynamics for 3-amino-1-(5-nitrofuran)propanone derivatives reflect broader trends in fine chemicals. As pharmaceutical companies invest more in research and development, the need for high-quality, structurally diverse building blocks has grown substantially. Suppliers of CAS 2229571-09-7 must meet stringent purity standards, typically ≥95% by HPLC analysis, to satisfy research and production requirements. Current market analysis suggests steady growth in demand for such specialized intermediates, particularly from contract research organizations and academic institutions.

Quality control measures for 3-amino-1-(5-nitrofuran-2-yl)propan-1-one involve comprehensive analytical characterization. Standard specifications include confirmation of identity by NMR spectroscopy and mass spectrometry, determination of purity by HPLC, and assessment of residual solvents. These rigorous protocols ensure the compound's suitability for sensitive applications in drug discovery and development. Researchers frequently inquire about the compound's stability profile, which is generally good when stored under recommended conditions (typically 2-8°C in airtight containers protected from light).

From a regulatory perspective, nitrofuran-containing compounds require careful consideration due to their biological activity. While 2229571-09-7 itself is not currently classified as hazardous under major chemical regulations, researchers must evaluate derivative compounds for potential toxicity and environmental impact. This precaution aligns with the pharmaceutical industry's increasing emphasis on green chemistry principles and sustainable molecular design.

The synthetic accessibility of 3-amino-1-(5-nitrofuran-2-yl)propan-1-one contributes to its research utility. Published synthetic routes typically involve the condensation of 5-nitrofuran-2-carbaldehyde with nitroethane, followed by reduction steps to introduce the amino group. Recent methodological improvements have focused on increasing yields and reducing environmental impact, reflecting the chemical industry's commitment to sustainable practices. These advancements have made the compound more accessible to researchers worldwide.

In analytical applications, CAS 2229571-09-7 serves as a reference standard for method development and validation. Its distinct UV-Vis absorption characteristics make it particularly useful for HPLC method optimization in pharmaceutical analysis. Researchers developing analytical protocols for nitrofuran derivatives frequently use this compound to establish separation parameters and detection limits, contributing to quality control in drug development pipelines.

Future research directions for 3-amino-1-(5-nitrofuran-2-yl)propan-1-one may explore its potential in materials science applications. The electron-withdrawing nature of the nitrofuran group combined with the compound's molecular geometry suggests possible utility in organic electronic materials or as a ligand in coordination chemistry. Such interdisciplinary applications could significantly expand the compound's relevance beyond its current pharmaceutical uses.

The global research community continues to investigate nitrofuran derivatives like 2229571-09-7 for their diverse potential. Academic publications and patent filings indicate sustained interest in this chemical space, particularly for addressing unmet medical needs. As synthetic methodologies advance and biological screening becomes more sophisticated, the importance of well-characterized intermediates like 3-amino-1-(5-nitrofuran-2-yl)propan-1-one will likely increase in both industrial and academic settings.

For researchers sourcing CAS 2229571-09-7, considerations include supplier reliability, batch-to-batch consistency, and comprehensive analytical documentation. Reputable suppliers typically provide detailed certificates of analysis, including chromatographic purity data and spectroscopic confirmation of structure. These quality assurances are particularly important for pharmaceutical applications where impurity profiles can significantly impact downstream research outcomes.

In conclusion, 3-amino-1-(5-nitrofuran-2-yl)propan-1-one represents an important building block in modern chemical research. Its unique structural features and synthetic versatility position it as a valuable tool for drug discovery and development. As scientific understanding of nitrofuran chemistry expands and therapeutic needs evolve, compounds like 2229571-09-7 will continue to play a crucial role in advancing both fundamental knowledge and practical applications in the chemical and pharmaceutical sciences.